Cas no 2228387-00-4 (2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol)

• Product Name: 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol
• CAS No: 2228387-00-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6521304
• PubChem ID: 165631125
• Update Time: 2025-10-30

2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol
• 2228387-00-4
• EN300-1962863

• Inchi： 1S/C10H11F2NO2/c1-15-7-4-2-3-6(8(7)14)9(13)5-10(9,11)12/h2-4,14H,5,13H2,1H3
• InChI Key： SEYWHSFMEMJJKT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1O)OC)N)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol

Introduction to 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol (CAS No. 2228387-00-4)

2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol, identified by the chemical abstracts service number 2228387-00-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif combining a cyclopropyl ring with fluorine substituents and an amino group, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both methoxy and amino functional groups on a phenolic backbone suggests a rich chemical space for further derivatization and exploration.

The structural framework of 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol is characterized by its rigid cyclopropyl ring, which is flanked by two fluorine atoms at the 2-position. This substitution pattern enhances the metabolic stability of the molecule while introducing electronic effects that can modulate its interactions with biological targets. The amino group at the 1-position provides a handle for further chemical modifications, such as coupling reactions or derivatization into amides or sulfonamides, which are common strategies in drug development.

The methoxy group at the 6-position of the phenol ring contributes to hydrophobicity and can influence solubility and bioavailability. Additionally, the methoxy group may participate in hydrogen bonding interactions, which are critical for binding affinity in drug-receptor interactions. The combination of these functional groups makes 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the fluorinated cyclopropyl moiety could interact with hydrophobic pockets in protein binding sites, while the amino and methoxy groups may engage in polar interactions. These insights have guided the design of analogs with enhanced potency and selectivity.

In vitro studies have begun to explore the pharmacological profile of 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol. Preliminary data indicate that this compound exhibits promising activity against certain enzymatic targets, particularly those involved in inflammatory pathways. The dual functionality provided by the amino and methoxy groups allows for fine-tuning of pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Further investigation into its mechanism of action could uncover new therapeutic opportunities.

The synthesis of 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol presents unique challenges due to the presence of sensitive functional groups. However, modern synthetic methodologies have made significant strides in facilitating access to such complex molecules. Transition-metal-catalyzed reactions and enantioselective synthesis techniques have been employed to construct the cyclopropyl scaffold with high precision. These advances have not only improved yield but also allowed for greater control over stereochemistry, which is crucial for biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into small molecules can lead to increased metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In the case of 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol, the fluorine substituents are strategically positioned to maximize these benefits. This has prompted researchers to explore related compounds with different fluorination patterns to optimize their therapeutic potential.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol represents a prime example of how structural innovation can lead to novel therapeutics. By leveraging its unique chemical properties, researchers aim to develop drugs that are more effective and have fewer side effects compared to existing treatments.

The future prospects for this compound are promising. Ongoing research is focused on expanding its chemical diversity through library synthesis and high-throughput screening (HTS). These efforts aim to identify derivatives with enhanced activity against relevant targets. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate progress by combining expertise in synthetic chemistry with clinical applications.

In conclusion, 2-(1-amino-2,2-difluorocyclopropyl)-6-methoxyphenol (CAS No. 2228387-00-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development. As research continues to uncover new applications for this molecule，its importance in drug discovery is expected to grow.